Ethyl 6-{[4-(4-methylphenyl)piperazin-1-yl]methyl}-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: ethyl 6-[[4-(4-methylphenyl)piperazin-1-yl]methyl]-2-oxo-4-phenyl-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C25H30N4O3/c1-3-32-24(30)22-21(26-25(31)27-23(22)19-7-5-4-6-8-19)17-28-13-15-29(16-14-28)20-11-9-18(2)10-12-20/h4-12,23H,3,13-17H2,1-2H3,(H2,26,27,31)
• InChI Key: NYAPYTYCBJIEAJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)NC1C2=CC=CC=C2)CN3CCN(CC3)C4=CC=C(C=C4)C
• Molecular Formula: C25H30N4O3
• Molecular Weight: 434.5 g/mol

Description

The compound “Ethyl 6-{[4-(4-methylphenyl)piperazin-1-yl]methyl}-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate” belongs to a group of esters of 2-oxo- and 1,2,3,4-tetrahydropyrimidine-5-carboxylic acids. These compounds exhibit a wide spectrum of biological activities.

Synthesis Analysis

The synthesis of similar compounds involves a series of steps. For instance, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The dihydropyrimidine ring in these compounds adopts a screw-boat conformation. Further structural details can be obtained through techniques like mass spectra, 1HNMR, 13CNMR, and X-Ray diffraction analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds can be complex. For example, in the synthesis of related compounds, piperazine was added to a solution of the precursor compound and potassium carbonate in CHCl3 at room temperature.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary. For instance, one of the synthesized compounds was a pale yellow solid with a melting point of 89–91°C.

Scientific Research Applications

Chemical Synthesis and Heterocyclic Systems

Ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate, a related compound, was found to have excellent biocidal properties against various bacteria and fungi when synthesized with different reagents (Youssef et al., 2011).

Interaction with Secondary Amines

In a study involving similar compounds, ethyl 2-[5-aryl-2-oxofuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates reacted with secondary amines to produce N,N′-disubstituted piperazine derivatives, demonstrating the compound's reactive nature with amines (Vasileva et al., 2018).

Antimicrobial Activity

Ethyl[4-arylmethyleneamino-3-(4-metylphenyl)-5-oxo-4,5-dihydro-1H -1,2,4-triazole-1-yl]acetates, related compounds, showed good antimicrobial activity against various microorganisms, highlighting the potential of similar structures in antimicrobial research (Fandaklı et al., 2012).

Anti-Inflammatory and Analgesic Properties

Novel derivatives of similar compounds demonstrated significant anti-inflammatory and analgesic activities, suggesting the potential use of related structures in medical applications (Abu‐Hashem et al., 2020).

Antiproliferative Activity Against Cancer Cell Lines

Compounds like 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives exhibited significant antiproliferative effects on various human cancer cell lines, suggesting the therapeutic potential of related compounds in cancer treatment (Mallesha et al., 2012).

Antihypertensive Agents

1,2,4-triazolol[1,5-alpha]pyrimidines bearing similar structures were synthesized and tested for antihypertensive activity, showing promising results and indicating potential applications in cardiovascular disease treatment (Bayomi et al., 1999).

Mechanism of Action

Target of Action

Ethyl 6-{[4-(4-methylphenyl)piperazin-1-yl]methyl}-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a compound that has been studied for its potential neuroprotective and anti-neuroinflammatory properties . The primary targets of this compound are believed to be the endoplasmic reticulum (ER) chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells .

Mode of Action

The compound interacts with its targets by inhibiting ER stress and apoptosis . This interaction results in a reduction in the expression of the ER chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells .

Biochemical Pathways

The biochemical pathways affected by this compound involve the ER stress pathway and the NF-kB inflammatory pathway . The compound’s action on these pathways leads to downstream effects such as the inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .

Result of Action

The result of the action of this compound is a significant anti-neuroinflammatory effect through the inhibition of NO and TNF-α production in LPS-stimulated human microglia cells . Additionally, the compound exhibits promising neuroprotective activity by reducing the expression of the ER chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells .